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Compound of Interest

Compound Name: Hsd17B13-IN-17

Cat. No.: B15138460

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hsd17B13-IN-17 is a potent inhibitor of the enzyme 17[3-hydroxysteroid dehydrogenase type
13 (HSD17B13). HSD17B13 is primarily expressed in the liver and has been identified as a
promising therapeutic target for nonalcoholic fatty liver disease (NAFLD) and nonalcoholic
steatohepatitis (NASH). This technical guide provides a comprehensive overview of the
chemical structure, properties, and biological activity of Hsd17B13-IN-17, intended to support
researchers and professionals in the field of drug discovery and development.

Chemical Structure and Properties

Detailed information regarding the IUPAC name and SMILES string for Hsd17B13-IN-17 is not
publicly available at this time. The following table summarizes the known chemical properties of
Hsd17B13-IN-17.

Property Value
Molecular Formula C20H16CIFN204S
Molecular Weight 418.87 g/mol
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A detailed breakdown of other physicochemical properties such as melting point, boiling point,
solubility, and pKa is not currently available in public resources.

Biological Activity

Hsd17B13-IN-17 is a potent inhibitor of HSD17B13. The in vitro inhibitory activity of
Hsd17B13-IN-17 has been characterized using different substrates.

Substrate IC50
Estradiol <0.1puM
Leukotriene B3 <1uM

Mechanism of Action and Signaling Pathway

HSD17B13 is understood to play a significant role in hepatic lipid metabolism. Its inhibition is a
key area of investigation for the treatment of NAFLD and NASH. The precise signaling pathway
by which Hsd17B13-IN-17 exerts its effects is a subject of ongoing research. However, a
general understanding of the HSD17B13 pathway in the context of NAFLD provides a
framework for its mechanism of action.
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Caption: Simplified signaling pathway of HSD17B13 in NAFLD and the point of inhibition by
Hsd17B13-IN-17.

Experimental Protocols

Detailed experimental protocols for the synthesis and specific biological assays of Hsd17B13-
IN-17 are not publicly available. However, a general workflow for characterizing HSD17B13
inhibitors can be described.
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Caption: General experimental workflow for the evaluation of HSD17B13 inhibitors.

General In Vitro HSD17B13 Inhibition Assay

Objective: To determine the in vitro potency of Hsd17B13-IN-17 against HSD17B13.

Materials:
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e Recombinant human HSD17B13 enzyme

e Substrate (e.g., Estradiol or Leukotriene B3)

» NAD+ (cofactor)

o Assay buffer (e.g., Tris-HCI, pH 7.4)

e Hsd17B13-IN-17

e Detection reagent for NADH

Procedure:

Prepare a serial dilution of Hsd17B13-IN-17.

e In a microplate, add the HSD17B13 enzyme, assay buffer, and the test compound at various
concentrations.

« Initiate the reaction by adding the substrate and NAD+.
¢ Incubate at a controlled temperature (e.g., 37°C) for a specific time.

o Stop the reaction and measure the amount of NADH produced using a suitable detection
method (e.g., fluorescence or luminescence).

o Calculate the percent inhibition and determine the IC50 value by fitting the data to a dose-
response curve.

Conclusion

Hsd17B13-IN-17 is a potent inhibitor of HSD17B13 and serves as a valuable tool for studying
the role of this enzyme in liver diseases. While detailed chemical and experimental information
is limited in the public domain, this guide provides a foundational understanding of its
properties and biological context. Further research is necessary to fully elucidate its
mechanism of action and therapeutic potential.

¢ To cite this document: BenchChem. [Hsd17B13-IN-17: An In-Depth Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b15138460#hsd17b13-in-17-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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